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Compound of Interest

Compound Name: 5,7-Dinitroquinazolin-8-ol

CAS No.: 62011-96-5

Cat. No.: B14549867

Get Quote

Part 1: Executive Summary & Chemical Identity
5,7-Dinitroquinazolin-8-ol (CAS: 62011-96-5) is a bioactive heterocyclic compound belonging

to the quinazoline class.[1][2] Structurally, it consists of a quinazoline core (a benzene ring

fused to a pyrimidine ring) substituted with a hydroxyl group at position 8 and two nitro groups

at positions 5 and 7.[2]

It is chemically significant as a bidentate chelating agent and a precursor for high-energy

materials and antimicrobial agents.[1] While often confused with the pharmaceutical Nitroxoline

(a quinoline derivative), the presence of the second nitrogen atom in the pyrimidine ring

(position 3) fundamentally alters its electronic properties, increasing its acidity and electron

affinity compared to the quinoline analog.
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Property Detail

IUPAC Name 5,7-Dinitroquinazolin-8-ol

CAS Number 62011-96-5

Molecular Formula C₈H₄N₄O₅

Molecular Weight 236.14 g/mol

Structural Class Nitro-substituted 8-hydroxyquinazoline

Key Functional Groups
Phenolic -OH (C8), Nitro -NO₂ (C5, C7),

Pyrimidine N (N1, N3)

Part 2: Physicochemical Profile[2]
Electronic Structure & Acidity (pKa)
The physicochemical behavior of 5,7-dinitroquinazolin-8-ol is dominated by the electron-

withdrawing nature of the two nitro groups and the pyrimidine ring.[1]

Acidity (pKa): The phenolic hydroxyl group is highly acidic.

Mechanism:[1][3][4] The conjugate base (phenolate anion) is stabilized by resonance

delocalization into the two nitro groups (ortho and para positions) and the electron-

deficient pyrimidine ring.[1]

Comparison: While 8-hydroxyquinoline has a pKa ~9.9 and 5,7-dinitroquinolin-8-ol

(Nitroxoline) has a pKa ~6.0, the extra nitrogen in the quinazoline ring further stabilizes the

anion.[1]

Estimated pKa:4.5 – 5.2 (Predicted).[1] This makes it significantly more acidic than most

phenols, allowing it to exist as an anion at physiological pH (7.4).

Solubility & Lipophilicity[1]
Aqueous Solubility: Low in neutral/acidic water due to strong intramolecular Hydrogen

bonding between the -OH and the N1 nitrogen.[1]
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pH-Dependent Solubility: Highly soluble in alkaline solutions (pH > 6) due to deprotonation

and formation of the water-soluble phenolate salt.[1]

Organic Solvents: Soluble in polar aprotic solvents (DMSO, DMF) and moderately soluble in

acetone and ethyl acetate.

LogP (Lipophilicity): Predicted LogP is ~1.5 – 1.8.[1] The nitro groups decrease lipophilicity

compared to the parent quinazoline, but the neutral molecule remains membrane-

permeable.[1]

Spectral Characteristics
UV-Vis: Exhibits strong absorption in the yellow-orange region (approx. 350–450 nm) due to

the

and

transitions of the nitro-conjugated aromatic system.[1]

1H-NMR (DMSO-d6):

H2 (Pyrimidine): Deshielded singlet, typically

9.0 – 9.4 ppm.

H4 (Pyrimidine): Deshielded singlet, typically

9.2 – 9.6 ppm.

H6 (Benzene): The only aromatic proton on the benzene ring, appearing as a singlet

around

8.8 – 9.0 ppm (highly deshielded by flanking nitro groups).

Part 3: Synthesis & Purification Protocol
The synthesis involves the electrophilic aromatic substitution (nitration) of the parent 8-

hydroxyquinazoline.
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Reagents & Materials[1][3][10]
Precursor: 8-Hydroxyquinazoline (CAS 7557-02-0).[1]

Nitrating Agent: Fuming Nitric Acid (HNO₃, >90%) and Concentrated Sulfuric Acid (H₂SO₄).

Solvent: Glacial Acetic Acid (optional moderator) or neat H₂SO₄.[1]

Step-by-Step Methodology
Dissolution: Dissolve 8-hydroxyquinazoline (1.0 eq) in concentrated H₂SO₄ at 0°C. The

protonation of the pyrimidine nitrogens protects the ring from oxidation but deactivates it

towards substitution; however, the -OH group strongly activates the benzene ring.[1]

Nitration: Add fuming HNO₃ (2.5 eq) dropwise, maintaining temperature < 10°C to prevent

decomposition.

Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours. The

color will shift from pale yellow to deep orange.

Quenching: Pour the reaction mixture slowly onto crushed ice. The product will precipitate as

a yellow solid.

Purification:

Filter the crude solid.

Wash with cold water to remove excess acid.[1]

Recrystallization: Recrystallize from Ethanol or DMF/Water mixture to yield bright yellow

needles.[1]

Synthesis Pathway Diagram

8-Hydroxyquinazoline
(C8H6N2O)

HNO3 / H2SO4
(Nitration)

Dissolution Transition State
(Sigma Complex)

Electrophilic
Substitution 5,7-Dinitroquinazolin-8-ol

(C8H4N4O5)

-H2O
Recrystallization
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Caption: Electrophilic aromatic nitration pathway transforming 8-hydroxyquinazoline into the

5,7-dinitro derivative.

Part 4: Reactivity & Biological Applications[1][9]
Metal Chelation (Mechanism of Action)
Like its quinoline analog, 5,7-dinitroquinazolin-8-ol acts as a bidentate ligand.[1] It

coordinates to divalent metal ions (

: Cu, Zn, Fe, Mn) through the phenolic oxygen (O-) and the ring nitrogen (N1).

Stability Constant: The electron-withdrawing nitro groups reduce the basicity of the donor

atoms, theoretically lowering the stability constant (

) of the complexes compared to unsubstituted 8-hydroxyquinazoline.[1] However, the
complexes are stable enough to deplete essential metals in bacteria.

Biological Impact: The lipophilic metal complex can penetrate cell membranes, carrying toxic

metals into the cell or depleting the cell of essential cofactors (e.g., Zinc finger proteins).

Chelation Logic Diagram

5,7-Dinitroquinazolin-8-ol
(Anionic Form)

Neutral 1:2 Complex
M(Ligand)2

Coordination (N1, O8)

Metal Ion (M2+)
(Cu, Zn, Fe)

Biological Effect:
1. Membrane Penetration
2. Metalloprotein Inhibition

Lipophilic Transport
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Caption: Formation of neutral, lipophilic metal complexes facilitates membrane transport and

biological toxicity.[1]

Antibacterial & Antifungal Potential
The compound exhibits broad-spectrum activity, particularly against Gram-positive bacteria.[1]

The mechanism involves:

Chelation: Sequestration of essential

and

.[1]

Oxidative Stress: The nitro groups can undergo enzymatic reduction (via nitroreductases) to

form nitro-radical anions, generating Reactive Oxygen Species (ROS) that damage DNA.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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